N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-3,3-dimethylbutanamide

• IUPAC Name: N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C17H25N3O4/c1-17(2,3)10-15(22)18-5-6-19-7-8-20-11-14(24-4)13(21)9-12(20)16(19)23/h9,11H,5-8,10H2,1-4H3,(H,18,22)
• InChI Key: FHAAMGBRJNGGMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCCN1CCN2C=C(C(=O)C=C2C1=O)OC
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

The compound contains a pyrido[1,2-a]pyrazine ring which is a bicyclic system consisting of a pyridine and a pyrazine ring fused together. This ring system is substituted at position 2 with an ethyl group which is further substituted with a 3,3-dimethylbutanamide group. The pyrido[1,2-a]pyrazine ring also contains two carbonyl groups at positions 1 and 8 and a methoxy group at position 7.

Synthesis Analysis

While the exact synthesis of this compound is not available, compounds with similar structures are often synthesized through cyclization reactions involving diamines and dicarbonyl compounds.

Molecular Structure Analysis

The presence of multiple carbonyl groups and a methoxy group in the compound suggests that it can participate in hydrogen bonding, which could significantly influence its molecular structure. The compound is likely to exist in a tautomeric form due to the presence of the carbonyl groups.

Chemical Reactions Analysis

The compound contains several functional groups such as carbonyl groups and an amide group which can undergo various chemical reactions. For example, the carbonyl groups can undergo reactions such as nucleophilic addition or reduction, and the amide group can participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its exact molecular structure, the presence of functional groups, and the conditions under which it is stored. For example, the presence of multiple carbonyl groups and a methoxy group suggests that the compound is likely to be polar and may therefore be soluble in polar solvents.

Scientific Research Applications

Organoboron Compounds and Drug Synthesis

Organoboron compounds, including aryl borates, play a crucial role in organic synthesis. Due to their high stability, low toxicity, and reactivity, they serve as important intermediates. Specifically, boronic acid compounds are used to protect diols during drug synthesis. They also feature in asymmetric amino acid synthesis, Diels–Alder reactions, and Suzuki coupling reactions. In drug applications, boric acid compounds act as enzyme inhibitors or specific ligand drugs. Additionally, they can serve as fluorescent probes for identifying hydrogen peroxide, sugars, copper ions, and catecholamines. .

Antitumor Activity and Dolutegravir Derivatives

Dolutegravir, an HIV drug with a nitrogen-oxygen heterocycle structure, has potential antitumor properties. Researchers explore novel anti-tumor drugs by preparing dolutegravir derivatives with different 1,2,3-triazole moieties. .

Fluorescent Probes and Fluorescein Isothiocyanate-Lipopolysaccharide

Fluorescein isothiocyanate-lipopolysaccharide (FITC-LPS) from Escherichia coli O26 is a fluorescent probe. It has applications in studying bacterial lipopolysaccharides and cell membrane interactions. .

Microfluidic Systems and Nucleic Acid Assays

Microfluidic systems optimize conventional detection methods like PCR, LAMP, and CRISPR. These systems enhance sensitivity, reduce sample volume, and enable rapid analysis. Additionally, emerging technologies, such as smartphone-based and paper-based testing, contribute to nucleic acid assays. .

Future Directions

Given the lack of information on this specific compound, future research could focus on synthesizing the compound and studying its physical and chemical properties, reactivity, and potential biological activity. This could provide valuable insights into its potential applications in areas such as medicinal chemistry.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and electrostatic interactions .

Biochemical Pathways

Without specific target identification, it’s challenging to accurately summarize the biochemical pathways affected by this compound. Once the targets are identified, it would be possible to map the compound’s effects onto specific biochemical pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would be determined by the compound’s interaction with its targets and the subsequent changes in cellular function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it’s difficult to predict how these factors might influence the compound’s activity .